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Compound of Interest

Compound Name: 2,3,5,6-Tetrafluoropyridine

Cat. No.: B1295328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,3,5,6-
Tetrafluoropyridine (CAS No: 2875-18-5). It is intended to equip laboratory personnel with the

necessary knowledge to handle this chemical safely. The information is compiled from publicly

available safety data sheets and toxicological resources.

Section 1: Chemical and Physical Properties
2,3,5,6-Tetrafluoropyridine is a fluorinated heterocyclic compound used as an intermediate in

organic and pharmaceutical synthesis.[1][2] Its key physical and chemical properties are

summarized below.
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Property Value Source(s)

Molecular Formula C₅HF₄N [3]

Molecular Weight 151.06 g/mol [4]

Appearance
Clear, colorless to light yellow

liquid
[1]

Boiling Point 102 °C (lit.) [2]

Density 1.499 g/mL at 25 °C (lit.) [2]

Flash Point 31 °C (87.8 °F) - closed cup

Refractive Index n20/D 1.4046 (lit.) [2]

CAS Number 2875-18-5 [4]

Section 2: Hazard Identification and Classification
This chemical is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is a flammable liquid and can cause

significant irritation upon contact.

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Acute Toxicity, Oral
Category 4 (10% of

notifications)
H302: Harmful if swallowed

Source(s):[4]
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Toxicological Data Summary: While GHS classifications indicate potential toxicity, specific

quantitative data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal Concentration, 50%)

values for 2,3,5,6-Tetrafluoropyridine are not readily available in the public domain. The

hazard classifications are based on aggregated data from suppliers and regulatory inventories.

[4] The primary hazards are associated with its flammability and irritant properties.

Section 3: Safety and Handling Precautions
Due to its hazardous nature, strict safety protocols must be followed when handling 2,3,5,6-
Tetrafluoropyridine.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Handling Procedures:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5]

Keep the container tightly closed when not in use.[4]

Use only non-sparking tools.[4]

Avoid breathing mist, vapors, or spray.[5]

Do not get in eyes, on skin, or on clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Storage:

Store in a cool, well-ventilated place.[6]
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Keep in a tightly closed container.

Store away from incompatible materials such as strong oxidizing agents.[5]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[6]
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Receive Chemical Inspect Container
for Damage

Store in Cool,
Ventilated, Flammable Cabinet

Container OK Prepare for Use
in Fume Hood

Use in Experiment
(Wear Full PPE)

Collect Waste
in Labeled Container

Dispose via Approved
Waste Handler End of Lifecycle

Chemical Exposure

MTT Viability Assay

Receive Reconstructed
Human Tissue Models

(e.g., RhE, RhCE)

Pre-incubate Tissues
(Overnight at 37°C, 5% CO2)

Apply Negative Control
(e.g., PBS)

Apply Positive Control
(e.g., SDS)

Apply 2,3,5,6-Tetrafluoropyridine
(Triplicate Tissues)

Incubate
(e.g., 30-60 min at 37°C)

Rinse Tissues to
Remove Chemical

Post-incubation in
Fresh Medium

(e.g., 2-42 hours)

Add MTT Solution to Tissues

Incubate (3 hours)
(Viable cells convert MTT -> Formazan)

Extract Formazan
with Isopropanol

Measure Optical Density
(Spectrophotometer)

Calculate % Viability vs.
Negative Control

Classify Hazard Potential
(e.g., Irritant vs. Non-Irritant)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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